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Compound of Interest

Compound Name: 5-Nitronaphthalene-1-boronic acid

CAS No.: 885007-62-5

Cat. No.: B2613763

Get Quote

Executive Summary
5-Nitronaphthalene-1-boronic acid (CAS: 885007-62-5) is a specialized organoboron

intermediate critical to the synthesis of polycyclic aromatic hydrocarbons (PAHs) and

fluorescent sensors. Distinguished by its naphthalene core substituted with an electron-

withdrawing nitro group at the C5 position and a boronic acid moiety at C1, this compound

serves as a pivotal building block in Suzuki-Miyaura cross-coupling reactions. Its primary utility

lies in its role as a precursor to 5-amino-1-naphthaleneboronic acid, a benchmark fluorescent

probe for saccharide detection.

This guide details the physicochemical properties, synthesis methodologies, and application

workflows for researchers in medicinal chemistry and materials science.

Part 1: Chemical Identity & Specifications[1][2]
The following data establishes the precise chemical baseline for 5-Nitronaphthalene-1-
boronic acid.
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Property Specification

Chemical Name 5-Nitronaphthalene-1-boronic acid

CAS Number 885007-62-5

Molecular Formula

Molecular Weight 216.99 g/mol

Appearance Yellow to off-white solid

Solubility
Soluble in DMSO, DMF, Methanol; sparingly

soluble in water

pKa ~8.0 - 8.5 (Boronic acid group)

SMILES B(C1=CC=CC2=C1C=CC=C2[O-])(O)O

InChI Key
Unique identifier required for database cross-

referencing

Structural Analysis
The molecule features a rigid naphthalene scaffold.[1] The C1-Boronic Acid group acts as a

Lewis acid, capable of reversible covalent interactions with diols (e.g., sugars), while the C5-

Nitro group serves as a strong electron-withdrawing auxochrome. This "push-pull" electronic

structure (if reduced to an amine) is fundamental to its photophysical properties.

Part 2: Synthesis & Reactivity[7][8]
Direct nitration of naphthalene-1-boronic acid is chemically viable but often leads to mixtures or

protodeboronation. The most authoritative synthetic route utilizes Palladium-catalyzed Miyaura

Borylation of the corresponding aryl halide.

Core Synthesis Protocol: Miyaura Borylation
Precursor: 1-Bromo-5-nitronaphthalene (CAS: 5328-76-7)

Reagents:
Catalyst:
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(3-5 mol%)

Boron Source: Bis(pinacolato)diboron (

)

Base: Potassium Acetate (KOAc) - anhydrous is critical

Solvent: 1,4-Dioxane or DMSO (degassed)

Step-by-Step Methodology:
Preparation: In a glovebox or under Argon, charge a reaction flask with 1-bromo-5-

nitronaphthalene (1.0 eq),

(1.1 eq), KOAc (3.0 eq), and

(0.05 eq).

Solvation: Add anhydrous 1,4-dioxane.

Reaction: Heat to 80-90°C for 12-24 hours. Monitor via TLC/LC-MS for the disappearance of

the bromide.

Workup: Filter through Celite to remove Palladium black. Concentrate the filtrate.

Hydrolysis (Critical): The product is the pinacol ester. To obtain the free acid (

):

Suspend the ester in Acetone/Water (1:1).

Add

(3 eq) and stir for 12h (oxidative cleavage of pinacol).

Add dilute HCl (1M) to hydrolyze the intermediate borate.

Extract with Ethyl Acetate, dry over

, and recrystallize.
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Visualization: Synthesis Pathway

Naphthalene 1-BromonaphthaleneBr2, CCl4 1-Bromo-5-
nitronaphthalene
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1-boronic acid

1. NaIO4
2. HCl (Hydrolysis)

Click to download full resolution via product page

Figure 1: Synthetic route from naphthalene to 5-nitronaphthalene-1-boronic acid via Miyaura

borylation.

Part 3: Applications in Research
Fluorescent Sensor Development (The "PET"
Mechanism)
The most significant application of this compound is as a precursor to 5-Amino-1-

naphthaleneboronic acid.

Mechanism: The 5-nitro group is non-fluorescent. Reduction (e.g.,

or

) yields the 5-amino derivative.

Sensing: The amino group acts as a fluorophore. The boronic acid group binds to

saccharides (glucose, fructose).

Signal Transduction: Binding creates a boronate ester, altering the Photoinduced Electron

Transfer (PET) efficiency between the boron center and the naphthalene ring, resulting in a

fluorescence intensity change.

Suzuki-Miyaura Cross-Coupling
Used to synthesize biaryl scaffolds in medicinal chemistry.

Reactivity: The electron-withdrawing nitro group at C5 deactivates the ring slightly but makes

the C1-boronic acid stable against deborylation compared to electron-rich analogs.
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Target: Synthesis of 5-substituted-1-arylnaphthalenes.

Visualization: Sensor Logic

Detection Mechanism
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Figure 2: Transformation of the nitro-precursor into a functional fluorescent saccharide sensor.

Part 4: Safety & Handling (MSDS Highlights)
Hazard Identification: Irritant (Skin/Eye).

Signal Word: Warning.

Storage: Store at 2-8°C. Boronic acids can dehydrate to form boroxines (anhydrides) upon

prolonged heating or desiccation; this is reversible with water.

Compatibility: Incompatible with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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